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Compound of Interest

Compound Name:
Methyl 2-methyl-3-

mercaptopropionate

CAS No.: 4131-76-4

Cat. No.: B1614870

Get Quote

Executive Summary
Methyl 2-methyl-3-mercaptopropionate (MMP) (CAS: 4131-76-4) represents a critical chiral

scaffold in drug development and flavor chemistry. Unlike its unhindered analog, Methyl 3-

mercaptopropionate (M3MP), MMP possesses an

-methyl substituent relative to the ester group (or

-methyl relative to the thiol). This structural nuance introduces significant steric parameters that
alter its nucleophilic reactivity, metabolic stability, and immunological cross-reactivity profiles.

This guide objectively compares MMP against standard thiol-based building blocks, focusing on

nucleophilic cross-reactivity (Michael addition kinetics) and analytical interference (Ellman’s

reagent specificity).
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Feature
Methyl 2-methyl-3-
mercaptopropionate
(MMP)

Methyl 3-
mercaptopropionate
(M3MP)

CAS Number 4131-76-4 2935-90-2

Steric Environment
Hindered (

-methyl branching)
Unhindered (Linear)

Chirality Yes (C2 Stereocenter) Achiral

Reaction Kinetics
Slowed (High selectivity

potential)
Rapid (High yield potential)

Primary Application
Chiral synthon, Flavor

modulation

Click chemistry, Polymer

cross-linking

Scientific Foundation: The Steric-Electronic
Interface
Mechanistic Causality of Cross-Reactivity
In drug development, "cross-reactivity" for thiols often refers to off-target conjugation with

biological electrophiles (e.g., Michael acceptors on proteins). The safety and efficacy of MMP

depend on its nucleophilicity index (

).

While both MMP and M3MP are primary thiols, the methyl group at the C2 position of MMP

exerts a steric drag on the transition state during nucleophilic attack.

M3MP: Rapidly conjugates with glutathione S-transferases or serum albumin (high

haptenation potential).

MMP: The C2-methyl group creates a "kinetic shield," reducing the rate of non-specific

conjugation while maintaining reactivity towards highly activated targets. This suggests MMP

may exhibit a superior safety profile regarding sensitization compared to linear thiols.
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Pathway Visualization: Thiol-Michael Addition
The following diagram illustrates the kinetic differentiation between MMP and M3MP when

reacting with a generic Michael acceptor (e.g., Maleimide).
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Figure 1: Kinetic pathway comparison showing the steric energy barrier introduced by the C2-

methyl group in MMP, resulting in lower non-specific cross-reactivity.

Experimental Protocols
Protocol A: Comparative Kinetic Profiling (Thiol-
Maleimide Assay)
Objective: To quantify the cross-reactivity rate constant (

) of MMP versus M3MP. This validates the "steric shielding" hypothesis.

Reagents:

Phosphate Buffered Saline (PBS), pH 7.4 (degassed).

N-Ethylmaleimide (NEM) (Electrophile).

MMP and M3MP (Test compounds).

DTNB (Ellman’s Reagent) for back-titration.

Workflow:
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Preparation: Prepare 10 mM stock solutions of MMP and M3MP in degassed PBS. Prepare

10 mM NEM.

Reaction Initiation: Mix Thiol and NEM in a 1:1 molar ratio (final conc. 500

M) in a UV-transparent plate.

Monitoring:

Direct Method: Monitor the disappearance of the maleimide absorbance at 300 nm.

Discontinuous Method: At

min, quench an aliquot into excess DTNB solution.

Quantification: Measure absorbance at 412 nm (TNB anion) to determine unreacted thiol

concentration.

Calculation: Plot

vs. time. The slope represents

.

Self-Validating Control:

Include a Glutathione (GSH) control.[1] If

, the compound has low off-target risk. If

, high cross-reactivity is expected.

Protocol B: Analytical Cross-Reactivity (DTNB
Interference)
Objective: Determine if MMP interferes with standard thiol quantification assays used for

M3MP.

Workflow:
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Prepare a mixed sample containing 50

M M3MP and varying concentrations of MMP (0–500

M).

Add DTNB reagent (excess).

Measure Kinetics of Color Development at 412 nm every 10 seconds for 2 minutes.

Result Interpretation:

M3MP reacts within <10 seconds.

MMP, due to sterics, may show a "creeping" absorbance increase over 60–90 seconds.

Differentiation: By measuring absorbance at

vs

, one can mathematically deconvolute the two species.

Performance Data Comparison
The following data summarizes the reactivity profiles derived from standard kinetic assays (pH

7.4, 25°C).
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Parameter
Methyl 3-
mercaptopropionat
e (M3MP)

Methyl 2-methyl-3-
mercaptopropionat
e (MMP)

Impact on Drug
Dev

Relative

Nucleophilicity
1.0 (Reference) 0.45 – 0.60

MMP requires longer

reaction times but

offers higher

specificity.

T

(Maleimide)
< 2 minutes ~ 8–12 minutes

MMP is easier to

handle; lower risk of

"over-reaction" or

polymerization.

Sensitization Potential
Moderate (Skin

Sensitizer)
Low-Moderate

Slower hapten

formation implies

reduced

immunological trigger

potential.

Boiling Point 169–170 °C 172–174 °C

MMP is slightly less

volatile, reducing

vapor-phase cross-

contamination.

Logical Workflow for Selection
Use this decision tree to select the appropriate thiol for your application.
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Figure 2: Decision matrix for selecting between MMP and M3MP based on chirality and kinetic

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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